5-Chloro-3-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(4-ethoxycarbonyl-3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C16H12ClFO4/c1-2-22-16(21)13-4-3-9(8-14(13)18)10-5-11(15(19)20)7-12(17)6-10/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: NCAWVPHRSOQQPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C16H12ClFO4
• DSSTOX Substance ID: DTXSID40691956
• Molecular Weight: 322.71 g/mol
• CAS RN: 1262005-95-7

Description

5-Chloro-3-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% (5-Cl-3-4-EC-3-F-PA-95%) is an organic compound, often referred to as a ‘chloro-benzoic acid’, that has been used for a variety of scientific research applications. It is a white crystalline solid with a melting point of 132-133°C and a density of 1.44 g/cm3.

Scientific Research Applications

5-Cl-3-4-EC-3-F-PA-95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other organic compounds, as a catalyst in chemical reactions, and as a substrate for enzyme-catalyzed reactions. It has also been used in the development of pharmaceuticals, as a dye in the production of cosmetics, and as a building block for the production of polymers.

Mechanism of Action

The mechanism of action of 5-Cl-3-4-EC-3-F-PA-95% is not fully understood. However, it is believed that the compound acts as a proton donor, allowing it to act as an acid-base catalyst in certain reactions. It is also believed to act as a Lewis acid, allowing it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-3-4-EC-3-F-PA-95% have not been extensively studied. However, it is believed to have some effect on the metabolism of certain compounds, as well as on the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Cl-3-4-EC-3-F-PA-95% in laboratory experiments include its low cost, its high purity, and its availability in a variety of forms. However, the compound is highly corrosive and can cause irritation to the skin and eyes. It is also highly flammable, and should be handled with care.

Future Directions

The potential applications of 5-Cl-3-4-EC-3-F-PA-95% are numerous. Further research could be conducted to explore its potential as a catalyst in the production of pharmaceuticals and cosmetics, as a building block for the production of polymers, and as a reagent in the synthesis of other organic compounds. Additionally, further research could be conducted to explore its potential as an enzyme inhibitor, as a therapeutic agent, and as a drug delivery system.

Synthesis Methods

5-Cl-3-4-EC-3-F-PA-95% can be synthesized by a series of reactions involving aldehydes, alcohols, and chloro-benzoic acids. The first step involves the reaction of an aldehyde with an alcohol to form an ester. The ester is then reacted with a chloro-benzoic acid to form the desired product.